Cas no 292053-12-4 (3-(3-chloro-1-benzothiophene-2-carbonyl)-1-(4-methylphenyl)thiourea)

• Product Name: 3-(3-chloro-1-benzothiophene-2-carbonyl)-1-(4-methylphenyl)thiourea
• CAS No: 292053-12-4
• MF: C₁₇H₁₃ClN₂OS₂
• MW: 360.880920171738
• CID: 6071100
• PubChem ID: 1363771
• Update Time: 2025-09-27

3-(3-chloro-1-benzothiophene-2-carbonyl)-1-(4-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-1-benzothiophene-2-carbonyl)-1-(4-methylphenyl)thiourea
• 3-chloro-N-[(4-methylphenyl)carbamothioyl]-1-benzothiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-[[(4-methylphenyl)amino]thioxomethyl]-
• CBMicro_000701
• CB01954
• BIM-0000834.P001
• 3-chloro-N-(p-tolylcarbamothioyl)benzo[b]thiophene-2-carboxamide
• 292053-12-4
• SR-01000419592-1
• F0862-0021
• AB00095543-01
• AKOS001598734
• SR-01000419592
• SMSF0007222

• Inchi： 1S/C17H13ClN2OS2/c1-10-6-8-11(9-7-10)19-17(22)20-16(21)15-14(18)12-4-2-3-5-13(12)23-15/h2-9H,1H3,(H2,19,20,21,22)
• InChI Key： SYXWSIMOAXURGA-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(Cl)=C(C(NC(NC1=CC=C(C)C=C1)=S)=O)S2

Computed Properties

• Exact Mass: 360.0157831g/mol
• Monoisotopic Mass: 360.0157831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• Melting Point: 158.5-159 °C
• pka: 6.72±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas